Cas no 176970-05-1 (Carbamicacid, [(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethyl ester (9CI))

• Product name: Carbamicacid, [(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethyl ester (9CI)
• CAS No: 176970-05-1
• MF: C₁₄H₂₁NO₈S₂
• MW: 395.448442220688
• MDL: MFCD13191745
• CID: 98246
• PubChem ID: 56845271

Carbamicacid, [(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• (S)-2-Benzyloxycarbonylamino-1,4-bis(methanesulfonyloxy)butane
• [(3S)-4-methylsulfonyloxy-3-(phenylmethoxycarbonylamino)butyl] methanesulfonate
• (S)-2-benzyloxycarbonylamino-1,4-dimethanesulfonyloxybutane
• (S)-3-benzyloxycarbonylamino-1,4-dimethanesulfonyloxybutane
• [(1S)-3-[(Methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]carbamic acid phenylmethyl ester
• (S)-2-Benzyloxycarbonylamino-1,4-bis(methanesulf
• Carbamicacid,[3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethylester,(S)-
• Carbamicacid,[(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethylester(9CI)
• (2S)-2-{[(Benzyloxy)carbonyl]amino}butane-1,4-diyl dimethanesulfonate
• SCHEMBL6022051
• Carbamicacid, [(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethyl ester (9CI)
• Carbamicacid,[(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-,phenylmethyl ester(9ci)
• 176970-05-1
• AKOS015909531
• DTXSID40718672
• Carbamic acid, [(1S)-3-[(methylsulfonyl)oxy]-1-[[(methylsulfonyl)oxy]methyl]propyl]-, phenylmethyl ester (9CI)

• MDL： MFCD13191745
• Inchi： InChI=1S/C14H21NO8S2/c1-24(17,18)22-9-8-13(11-23-25(2,19)20)15-14(16)21-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,15,16)/t13-/m0/s1
• InChI Key： LMSSVYYPSBHSLA-ZDUSSCGKSA-N
• SMILES： O=C(OCC1=CC=CC=C1)N[C@@H](CCOS(C)(=O)=O)COS(C)(=O)=O

Computed Properties

• Exact Mass: 395.07100
• Monoisotopic Mass: 395.07085898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.369
• PSA: 141.83000
• LogP: 3.17640